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Cat. No.: B166822 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the thermodynamic properties of

Trichlorofluoromethane (CCl₃F), also known as R-11 or CFC-11. Aimed at researchers,

scientists, and professionals in drug development and related fields, this document

consolidates critical data, outlines experimental methodologies for its determination, and

presents a visual representation of its phase behavior.

Core Thermodynamic Properties
Trichlorofluoromethane is a chlorofluorocarbon that has historically seen wide use as a

refrigerant. Its thermodynamic behavior is crucial for understanding its applications and

environmental impact. The following tables summarize key thermodynamic properties of

Trichlorofluoromethane at various temperatures, compiled from critically evaluated data.

Saturated Trichlorofluoromethane Properties
The following table presents the properties of saturated Trichlorofluoromethane liquid and

vapor at different temperatures.
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Temperature
(°C)

Vapor
Pressure (kPa)

Liquid Density
( kg/m ³)

Vapor Density
( kg/m ³)

Enthalpy of
Vaporization
(kJ/kg)

-20 28.9 1578.1 1.95 195.6

0 67.2 1527.8 4.21 188.4

20 131.0[1] 1476.3 7.78 181.0

23.77 (Boiling

Point)
101.325 1479.328[2] - 181.358[2]

30 179.1[1] 1450.0 10.2 176.5

50 320.1 1396.8 17.5 166.7

100 1040 1255.0 51.1 140.2

150 2560 1078.0 122.0 104.7

198.05 (Critical

Temp.)
4408[2] 553.90[2] 553.90 0

Note: Data is compiled and interpolated from various sources, including the NIST WebBook

and other chemical property databases.[2][3][4] Values at the boiling point and critical point are

specified where available.

Specific Heat Capacity of Liquid Trichlorofluoromethane
The specific heat capacity of liquid Trichlorofluoromethane is a key parameter in heat transfer

calculations.

Temperature (°C) Specific Heat Capacity (kJ/kg·K)

30 0.87

86 0.21

Source: Compiled from various engineering handbooks and property databases.[5]
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Experimental Determination of Thermodynamic
Properties
The accurate measurement of thermodynamic properties is fundamental to chemical

engineering and process design. The data presented in this guide are determined through

established experimental protocols.

Vapor Pressure Measurement
The vapor pressure of Trichlorofluoromethane can be determined using various methods,

including:

Static Method: A sample of the substance is placed in a container with a pressure measuring

device. The container is evacuated to remove air and then thermostated at the desired

temperature. The pressure at which the liquid and vapor phases are in equilibrium is

recorded as the vapor pressure.

Dynamic Method (Ebulliometry): This method involves measuring the boiling temperature of

the liquid at a controlled pressure. An ebulliometer is used to maintain a constant pressure

over the boiling liquid, and the corresponding temperature is measured with high precision.

Gas Saturation Method: A stream of an inert gas is passed through a sample of the liquid at

a constant temperature and pressure. The gas becomes saturated with the vapor of the

substance. By measuring the amount of vapor transported by a known volume of the gas,

the partial pressure of the vapor, and thus the vapor pressure, can be calculated.

Density Measurement
The density of liquid and vapor Trichlorofluoromethane is typically measured using:

Vibrating Tube Densimeter: This instrument measures the density of a fluid by relating it to

the oscillation frequency of a U-shaped tube through which the fluid is flowing. The tube is

electronically excited to vibrate at its natural frequency, which changes with the mass of the

fluid inside.

Pycnometry: A pycnometer, a flask with a precisely known volume, is weighed empty, then

filled with the substance, and weighed again. The density is calculated from the mass of the
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substance and the known volume of the pycnometer. This method is highly accurate for

liquids.

Heat Capacity Measurement
The specific heat capacity is determined using calorimetry:

Adiabatic Calorimetry: A known quantity of the substance is placed in a calorimeter, and a

measured amount of heat is supplied electrically. The resulting temperature rise is

measured. The calorimeter is designed to minimize heat exchange with the surroundings,

allowing for the calculation of the heat capacity from the energy input and the temperature

change.

Differential Scanning Calorimetry (DSC): This technique measures the difference in the

amount of heat required to increase the temperature of a sample and a reference. The heat

capacity of the sample can be determined by comparing its heat flow curve with that of a

known standard.

Phase Behavior of Trichlorofluoromethane
The relationship between the solid, liquid, and gaseous phases of Trichlorofluoromethane as

a function of temperature and pressure is a fundamental thermodynamic concept. The following

diagram illustrates these phase transitions.
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Phase Diagram of Trichlorofluoromethane

Solid Liquid

Vapor

Sublimation/Deposition Melting/Freezing Vaporization/Condensation Triple Point
(-111.1 °C, 0.0005856 bar)

Critical Point
(198.05 °C, 44.08 bar) Temperature Pressure

Click to download full resolution via product page

Caption: Phase diagram illustrating the states of Trichlorofluoromethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b166822#thermodynamic-properties-of-
trichlorofluoromethane-at-different-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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